Cas no 54289-82-6 (1-Butanol, 3,3'-oxybis-)

• Product Name: 1-Butanol, 3,3'-oxybis-
• CAS No: 54289-82-6
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 378024
• PubChem ID: 171333
• Update Time: 2025-04-19

1-Butanol, 3,3'-oxybis- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 3,3'-oxybis-
• 3-(4-hydroxybutan-2-yloxy)butan-1-ol
• 3,3'-oxybisbutan-1-ol
• 3,3'-oxydibutan-1-ol
• NS00089335
• 54289-82-6
• 3,3'-Oxybis(butan-1-ol)
• DTXSID50886093
• SCHEMBL2767399
• NS00040070
• EINECS 259-069-2
• ZIYSJVFROIOYRQ-UHFFFAOYSA-N

• Inchi： 1S/C8H18O3/c1-7(3-5-9)11-8(2)4-6-10/h7-10H,3-6H2,1-2H3
• InChI Key： ZIYSJVFROIOYRQ-UHFFFAOYSA-N
• SMILES： O(C(C)CCO)C(C)CCO

Computed Properties

• Exact Mass: 162.12564
• Monoisotopic Mass: 162.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 75.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 0.997
• Boiling Point: 278.4°C at 760 mmHg
• Flash Point: 122.2°C
• Refractive Index: 1.451
• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers